4-(1,1-dioxothiazinan-2-yl)-N-(2-methylsulfanylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(1,1-dioxothiazinan-2-yl)-N-(2-methylsulfanylphenyl)benzamide is a useful research compound. Its molecular formula is C18H20N2O3S2 and its molecular weight is 376.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Transformations
Research efforts have been directed toward the synthesis of novel chemical entities containing thiazolidine, dihydrothiazole, and benzothiazole rings, showcasing the versatility of such compounds in generating diverse chemical structures. For instance, novel hetarylquinolines incorporating thiazolidine and dihydrothiazole rings were synthesized, demonstrating the potential of these scaffolds in the development of chemically innovative compounds (Aleqsanyan & Hambardzumyan, 2021).
Biological Activities and Potential Therapeutic Uses
Several studies have focused on evaluating the biological activities of compounds structurally related to 4-(1,1-dioxothiazinan-2-yl)-N-(2-methylsulfanylphenyl)benzamide, aiming to discover potential therapeutic agents. For instance:
Antidiabetic Agents
A series of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives were synthesized as part of a search for new antidiabetic agents, leading to the identification of promising candidates for the treatment of diabetes mellitus (Nomura et al., 1999).
Diuretic and Analgesic Properties
Compounds with free carboxyl groups were found to be of interest as potential diuretics, whereas carbamide derivatives exhibited potential as analgesics, indicating the therapeutic versatility of these chemical structures (Ukrainets et al., 2017).
Antimicrobial Activity
Benzimidazole, benzoxazole, and benzothiazole derivatives were prepared and screened for antimicrobial activity, showing excellent broad-spectrum antimicrobial activity against bacterial and fungal strains, suggesting their potential use in developing new antimicrobial agents (Padalkar et al., 2014).
Properties
IUPAC Name |
4-(1,1-dioxothiazinan-2-yl)-N-(2-methylsulfanylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S2/c1-24-17-7-3-2-6-16(17)19-18(21)14-8-10-15(11-9-14)20-12-4-5-13-25(20,22)23/h2-3,6-11H,4-5,12-13H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVYSDLNVBZWALU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.